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Compound of Interest

Compound Name: Nylon 6/66

Cat. No.: B1584677

For researchers, scientists, and drug development professionals, the selection of materials is a
critical factor that can significantly influence the outcome of experimental setups and the
durability of laboratory equipment. This guide provides an objective comparison of Nylon 6/66
composites against traditional metal components such as 6061 Aluminum, 304 Stainless Steel,
and Ti-6Al-4V Titanium alloy. The following sections present a detailed analysis of their
mechanical, thermal, and chemical properties, supported by experimental data and
standardized testing protocols.

Material Selection Pathway: A Logical Approach

The choice between a Nylon 6/66 composite and a traditional metal component is a multi-
faceted decision that involves weighing various performance and application-specific

requirements. The following diagram illustrates a logical workflow for this material selection
process.
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Material selection decision pathway.

Comparative Data Tables

The following tables provide a quantitative comparison of key properties for various Nylon 6/66

composites and traditional metals.

Mechanical Properties

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1584677?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Material Tensile Flexural Notched Izod Density
ateria
Strength (MPa) Modulus (GPa) Impact (J/m) (g/lcm?)
Nylon 6/66
_ 80 - 90[1] 2.7-3.0 40 - 60 1.14-1.15
(Unfilled)

Nylon 6/66 (30%

159 - 175[2][3]

8.27 - 11.8[2][3]

107 - 140[2][3]

1.29 - 1.50[2][4]

Glass Fiber)
Nylon 6/66 (43%
_ 175[2] 11.8[2] 140[2] 1.50[2]
Glass Fiber)
Nylon 6/66 (10%
] 105-170 8.30 - 22.5[5] 32 -107 1.18 - 1.54[5]
Carbon Fiber)
6061 Aluminum 310[6][7] 69[6] 2.70[6][8]
(T6) '
304 Stainless
515 193 - 200 150[9] 8.00
Steel
Ti-6Al-4V (Grade
950[10] 113.8[10] 17[10] 4.43[10]

5)

Thermal Properties

Thermal Conductivity

Maximum Service

Material
(W/m-K) Temperature (°C)
Nylon 6/66 (Unfilled) 0.25-0.28 85 - 120[1]
Nylon 6/66 (30% Glass Fiber)  0.288 - 0.49[3][11] 120 - 225[12]
Nylon 6/66 (10% Carbon Fiber)  0.380 - 3.50[13] 135[13]
6061 Aluminum (T6) 152 - 167[6][8][14] ~200
304 Stainless Steel 16.2[9] ~870
Ti-6Al-4V (Grade 5) 6.7[10][15][16] ~400

Chemical Resistance
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] 6061 304 Stainless )
Chemical Nylon 6/66 ) Ti-6Al-4V
Aluminum Steel
Acids (Weak) Good Fair to Poor[17] Good Excellent[18]
Good
Acids (Strong) Poor Poor Fair to Good[19] (Oxidizing), Poor
(Reducing)[18]
Poor (alkaline
Bases Excellent soil can cause Excellent[19] Excellent
pitting)[1][20]
Organic Solvents  Excellent[21] Good Excellent Excellent
Hydrocarbons
) Excellent[21] Excellent Excellent Excellent
(Qils, Fuels)
Good (pitting can  Good (pitting can
Salt Water Excellent Excellent[23]

occur) occun)[22]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
comparability and reproducibility. The following sections detail the protocols for the key
mechanical tests cited.

Experimental Workflow for Mechanical Testing

The diagram below outlines a typical workflow for conducting mechanical tests on both polymer
composites and metal specimens.
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A typical workflow for mechanical testing.

Tensile Testing (ASTM D638 for Plastics | ASTM ES8 for
Metals)
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o Objective: To determine the tensile properties of a material, including tensile strength,
modulus of elasticity, and elongation at break.

e Specimen: For plastics, a dumbbell-shaped specimen (Type | is common) is used.[24] For
metals, a "dog-bone" shaped specimen is machined to precise dimensions.[25]

e Procedure:

o

The cross-sectional area of the specimen’s gauge section is measured.
o The specimen is mounted into the grips of a universal testing machine.
o An extensometer is attached to the gauge section to accurately measure strain.

o Auniaxial tensile load is applied at a constant crosshead speed until the specimen
fractures.[14][15] For rigid plastics, a typical speed is 5 mm/min.[14] For metals, the strain
rate is controlled.

o The load and extension data are recorded throughout the test.
» Calculations:
o Tensile Strength: The maximum stress the material can withstand before breaking.

o Tensile Modulus: The slope of the initial linear portion of the stress-strain curve, indicating
the material's stiffness.

o Elongation at Break: The percentage increase in the gauge length at the point of fracture.

Flexural Testing (ASTM D790 for Plastics)

o Objective: To measure the flexural strength and flexural modulus of a material.

e Specimen: A rectangular bar of specific dimensions (e.g., 127 x 12.7 x 3.2 mm for molded
plastics).[6]

e Procedure:

o The specimen is placed on two supports with a specified span.
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o Aload is applied to the center of the specimen (three-point bending) at a constant
crosshead speed.[10]

o The load and deflection are recorded until the specimen breaks or reaches a specified
strain (typically 5%).[6]

e Calculations:

o Flexural Strength: The maximum stress experienced by the material at the moment of
rupture.

o Flexural Modulus: A measure of the material's stiffness in bending, calculated from the
slope of the stress-strain curve.

Notched Izod Impact Testing (ASTM D256 for Plastics)

o Objective: To determine the impact resistance or toughness of a material.[7][9][26][19]

e Specimen: A rectangular bar with a V-notch machined into it to create a stress concentration
point.

e Procedure:

o The specimen is clamped vertically in a pendulum impact testing machine, with the notch
facing the direction of the pendulum'’s strike.

o The pendulum is released from a specified height, swinging down to strike and fracture the
specimen.

o The energy absorbed by the specimen during the fracture is measured by the height to
which the pendulum swings after impact.

e Calculation:

o Impact Strength: The energy absorbed per unit of thickness at the notch, typically
expressed in Joules per meter (J/m).

Conclusion
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The choice between Nylon 6/66 composites and traditional metals is highly dependent on the
specific requirements of the application.

* Nylon 6/66 composites offer significant advantages in applications where low weight, good
chemical resistance, and electrical insulation are critical. The addition of glass or carbon
fibers can substantially enhance their mechanical properties, making them suitable for a
range of structural applications where they can be a cost-effective alternative to metals.

» Traditional metals like aluminum, steel, and titanium remain the materials of choice for
applications demanding high strength, stiffness, and high-temperature performance.
Aluminum provides a good balance of strength and weight, steel offers high strength and
durability at a lower cost, and titanium excels in applications requiring exceptional strength-
to-weight ratios and corrosion resistance, particularly at elevated temperatures.

For researchers and professionals in drug development, a thorough understanding of these
material properties is essential for designing and constructing reliable and long-lasting
experimental apparatus and equipment. This guide serves as a foundational resource for
making informed material selection decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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